Cas no 2877669-21-9 (4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile)

• Product Name: 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile
• CAS No: 2877669-21-9
• MF: C₁₅H₁₃N₇O
• MW: 307.310021162033
• CID: 5329269
• PubChem ID: 165435659
• Update Time: 2025-11-01

4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile
• AKOS040860009
• 2877669-21-9
• F6709-5893
• 4-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-azetidinyl]oxy]-2-pyridinecarbonitrile

• Inchi： 1S/C15H13N7O/c1-21-14-13(6-20-21)15(19-9-18-14)22-7-12(8-22)23-11-2-3-17-10(4-11)5-16/h2-4,6,9,12H,7-8H2,1H3
• InChI Key： UKUBIHDIGQCCKS-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OC2CN(C3N=CN=C4N(C)N=CC4=3)C2)=C1

Computed Properties

• Exact Mass: 307.11815806g/mol
• Monoisotopic Mass: 307.11815806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.7±50.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Additional information on 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile

4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile: A Comprehensive Overview

The compound with CAS No 2877669-21-9, known as 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its complex structure, which integrates a pyridine ring, a pyrimidine moiety, and an azetidine ring, all connected through strategic functional groups. The pyridine ring and pyrimidine moiety are key structural elements that contribute to its unique chemical properties and potential biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The azetidine ring plays a critical role in enhancing the molecule's bioavailability and stability, making it a promising candidate for further preclinical evaluation. Researchers have also explored the compound's ability to inhibit specific kinases, which are often overexpressed in various malignancies. These findings underscore its potential as a targeted therapeutic agent.

The synthesis of 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile involves a multi-step process that combines advanced organic chemistry techniques. The construction of the azetidine ring is particularly challenging and requires precise control over stereochemistry to ensure the desired configuration. The introduction of the methyl group on the pyrazolo[3,4-d]pyrimidine ring is another critical step that significantly influences the compound's pharmacokinetic properties.

From a structural perspective, the compound's heterocyclic framework provides ample opportunities for further functionalization. This flexibility allows chemists to explore various substituents that could enhance its potency or selectivity. For instance, modifications to the pyridine ring or the azetidine side chain have been shown to alter the molecule's binding affinity to target proteins. Such insights are invaluable for optimizing its performance in therapeutic applications.

Emerging research has also focused on understanding the compound's mechanism of action at a molecular level. By leveraging advanced computational tools and experimental techniques, scientists have gained insights into how it interacts with cellular targets. These studies have revealed that the compound exhibits selective binding to certain proteins involved in cell proliferation and survival pathways. This selectivity is crucial for minimizing off-target effects and improving its safety profile.

In terms of biological activity, 4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yloxy)]pyridine-2-carbonitrile has demonstrated remarkable efficacy in inhibiting cancer cell growth in vitro. Preclinical studies have shown that it induces apoptosis in various cancer cell lines while sparing normal cells to a significant extent. These results suggest that it could serve as a novel chemotherapeutic agent with improved tolerability compared to conventional treatments.

Moreover, recent advancements in drug delivery systems have opened new avenues for enhancing the therapeutic potential of this compound. Researchers are exploring nanotechnology-based approaches to improve its solubility and targeted delivery to tumor sites. Such innovations could significantly enhance its clinical utility and pave the way for its translation into clinical practice.

In conclusion, CAS No 2877669 - 21 - 9 represents a cutting-edge molecule with immense potential in the field of oncology. Its unique structure, combined with its promising biological activity and modifiable framework, positions it as a leading candidate for future drug development efforts. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of targeted therapies and their application in treating complex diseases like cancer.